4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone

• IUPAC Name: 5-[(2E)-2-[[4-(diethylamino)phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C14H18N6O/c1-3-20(4-2)12-7-5-11(6-8-12)9-15-18-13-10-16-19-14(21)17-13/h5-10H,3-4H2,1-2H3,(H2,17,18,19,21)/b15-9+
• InChI Key: KIWQCIOBVCYQIJ-OQLLNIDSSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC2=NC(=O)NN=C2
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC2=NC(=O)NN=C2
• Molecular Formula: C14H18N6O
• Molecular Weight: 286.33 g/mol

Description

4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone, also known as DEAB, is a chemical compound used in scientific research as an inhibitor for the enzyme aldehyde dehydrogenase (ALDH). This compound has been shown to have potential applications in cancer research and stem cell biology.

Mechanism of Action

4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone inhibits ALDH by binding to the active site of the enzyme, preventing the conversion of aldehydes to their corresponding carboxylic acids. This inhibition leads to an accumulation of toxic aldehydes, which can cause cell death or differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer stem cells, which are thought to be responsible for tumor initiation and recurrence. In stem cell biology, this compound has been shown to inhibit the differentiation of embryonic stem cells, which can be useful for maintaining stem cell populations in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone in lab experiments is its specificity for ALDH inhibition. This allows researchers to study the effects of ALDH inhibition without affecting other metabolic pathways. However, this compound has been shown to have some limitations, such as its potential toxicity to cells at high concentrations. Additionally, this compound may not be effective in all cell types, and its effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on 4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone. One area of interest is the development of more potent and selective ALDH inhibitors, which could be used to target specific ALDH isoforms or cancer stem cell populations. Another area of interest is the study of the effects of this compound on non-cancer stem cells, such as normal stem cells or differentiated cells. Finally, this compound could be used in combination with other inhibitors or chemotherapeutic agents to enhance their efficacy in cancer treatment.

Synthesis Methods

4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone can be synthesized using a multistep reaction starting from 4-(diethylamino)benzaldehyde and 3-oxo-2,3-dihydro-1,2,4-triazine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-(diethylamino)benzaldehyde (3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been extensively used in scientific research as an inhibitor for ALDH, an enzyme involved in the metabolism of endogenous and exogenous aldehydes. ALDH has been shown to play a crucial role in cancer stem cell biology, and this compound has been used to study the effects of ALDH inhibition on cancer stem cells. This compound has also been used in the study of embryonic stem cells, where it has been shown to inhibit the differentiation of these cells into specific cell types.